Cas no 898779-50-5 (1-(4-bromo-3-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one)

1-(4-bromo-3-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one structure
898779-50-5 structure
Product Name:1-(4-bromo-3-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one
CAS No:898779-50-5
MF:C17H16BrFO
MW:335.210747718811
MDL:MFCD03843842
CID:1948112
PubChem ID:24726456
Update Time:2025-04-21

1-(4-bromo-3-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 4'-BROMO-3-(3,4-DIMETHYLPHENYL)-3'-FLUOROPROPIOPHENONE
    • 1-(4-bromo-3-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one
    • LogP
    • 1-(4-bromo-3-fluorophenyl)-3-(3,4-dimethylphenyl)propan-1-one
    • 898779-50-5
    • MFCD03843842
    • DTXSID20644849
    • AKOS016022256
    • 1-(4-Bromo-3-fluorophenyl)-3-(3,4-dimethylphenyl)-1-propanone
    • MDL: MFCD03843842
    • Inchi: 1S/C17H16BrFO/c1-11-3-4-13(9-12(11)2)5-8-17(20)14-6-7-15(18)16(19)10-14/h3-4,6-7,9-10H,5,8H2,1-2H3
    • InChI Key: MHRHFHIVTSBGLD-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1F)C(CCC1=CC=C(C)C(C)=C1)=O

Computed Properties

  • Exact Mass: 334.03686Da
  • Monoisotopic Mass: 334.03686Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 17.1Ų

1-(4-bromo-3-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one Pricemore >>

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